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Compound of Interest

Compound Name: Bay 65-1942 (R form)

Cat. No.: B3330891

In-Depth Technical Guide: Bay 65-1942 (R form)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Bay 65-1942 (R form), a selective
and ATP-competitive inhibitor of IkB kinase (3 (IKKf3). This document outlines its chemical
properties, mechanism of action, relevant signaling pathways, and detailed experimental
protocols for its application in both in vitro and in vivo research settings.

Core Compound Data

Quantitative data for Bay 65-1942 (R form) is summarized in the table below for easy

reference.
Property Value
CAS Number 758683-21-5[1][2][3][4]
Molecular Weight 395.45 g/mol [3][5][6]
Molecular Formula C22H25N304[5][6]

Mechanism of Action and Signaling Pathway
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Bay 65-1942 is a potent and selective ATP-competitive inhibitor of IKK[, a key kinase in the
canonical nuclear factor-kB (NF-kB) signaling pathway.[2][7] The canonical NF-kB pathway is a
critical regulator of inflammatory responses, cell survival, and proliferation.

In this pathway, stimuli such as pro-inflammatory cytokines (e.g., TNFa, IL-1) or pathogen-
associated molecular patterns (PAMPSs) lead to the activation of the IKK complex, which
comprises the catalytic subunits IKKa and IKKf3, and the regulatory subunit NEMO (IKKy).[8]
IKKB-mediated phosphorylation of the inhibitor of kB (IkBa) on serine residues 32 and 36
triggers the ubiquitination and subsequent proteasomal degradation of IkBa.[8][9] This
degradation unmasks the nuclear localization signal on the p65/p50 NF-kB heterodimer,
allowing its translocation to the nucleus where it binds to specific DNA sequences and initiates
the transcription of target genes involved in inflammation and cell survival.

By competitively binding to the ATP-binding pocket of IKK[3, Bay 65-1942 blocks the
phosphorylation of IkBa, thereby preventing its degradation and keeping the NF-kB complex
sequestered in the cytoplasm.[2][7] This ultimately leads to the downregulation of NF-kB-

mediated gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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